Cas no 2171779-30-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid
- EN300-1494128
- 2171779-30-7
- 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid
-
- Inchi: 1S/C27H32N2O5/c1-2-7-24(26(32)29-14-12-18(13-15-29)16-25(30)31)28-27(33)34-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-24H,2,7,12-17H2,1H3,(H,28,33)(H,30,31)
- InChI Key: PJQLZKMKNJITEX-UHFFFAOYSA-N
- SMILES: O=C(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1494128-1.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid |
2171779-30-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1494128-50mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid |
2171779-30-7 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1494128-100mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid |
2171779-30-7 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1494128-250mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid |
2171779-30-7 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1494128-500mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid |
2171779-30-7 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1494128-1000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid |
2171779-30-7 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1494128-2500mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid |
2171779-30-7 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1494128-5000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid |
2171779-30-7 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1494128-10000mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidin-4-yl}acetic acid |
2171779-30-7 | 10000mg |
$14487.0 | 2023-09-28 |
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid
Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic Acid (CAS No. 2171779-30-7)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid, a compound with the CAS number 2171779-30-7, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including fluoren-9-yl and piperidin moieties, contributes to its unique chemical properties and biological activities.
The molecular backbone of this compound features a pentanoylpiperidin segment, which is a key pharmacophore in many bioactive molecules. This segment is further modified by an amino group that is protected as a methoxycarbonyl derivative, a common strategy in peptide chemistry to enhance stability during synthetic and handling processes. The terminal acetic acid moiety adds another layer of reactivity, making the compound a versatile intermediate in organic synthesis.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid suggests potential applications in areas such as neurodegenerative diseases, cancer therapy, and inflammation. The fluorenyl group, known for its stability and ability to participate in hydrophobic interactions, may contribute to the compound's binding affinity to specific biological targets.
One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacological entities. The combination of the piperidin ring and the acetic acid group provides a scaffold that can be further modified to create derivatives with enhanced pharmacological properties. For instance, modifications at the amino or carboxyl termini could lead to compounds with improved solubility or target specificity.
The synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of protective groups, such as the methoxycarbonyl derivative of the amino group, is crucial to prevent unwanted side reactions during synthesis. Advanced techniques in organic synthesis, including catalytic methods and flow chemistry, may be employed to optimize the production process.
Evaluation of the biological activity of this compound typically involves in vitro and in vivo studies. In vitro assays can provide initial insights into its interaction with biological targets such as enzymes or receptors. These studies often utilize techniques like high-throughput screening (HTS) to identify potential therapeutic effects. In vivo studies further validate these findings by assessing the compound's behavior within a living organism.
The potential therapeutic applications of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid are particularly intriguing when considering recent advancements in drug discovery technologies. For example, computational modeling and molecular dynamics simulations can help predict how this compound interacts with its target proteins. These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening of potential drug candidates.
The role of fluorinated compounds in medicinal chemistry cannot be overstated. The fluorenyl group in this molecule not only contributes to its structural complexity but also enhances its pharmacokinetic properties. Fluorine atoms are known to improve metabolic stability and binding affinity, making fluorinated compounds attractive for drug development. The incorporation of such moieties into drug candidates has been associated with increased efficacy and reduced side effects.
In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-ylyl}acetic acid (CAS No. 2171779-30) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the next generation of medicinal chemistry innovations.
2171779-30-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidin-4-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)